Cas no 10181-67-6 (Benzenemethanamine, a-ethyl-a-methyl-, (R)-)

• Product Name: Benzenemethanamine, a-ethyl-a-methyl-, (R)-
• CAS No: 10181-67-6
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 1134786
• Update Time: 2022-07-26

Benzenemethanamine, a-ethyl-a-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-ethyl-a-methyl-, (R)-
• (R)-α-Ethyl-α-methylbenzylamine
• (1R)-1-Methyl-1-phenyl-1-propanamine
• (1R)-1-Phenyl-1-methyl-1-propanamine
• [R,(+)]-α-Ethyl-α-methylbenzylamine

• Inchi： 1S/C10H15N/c1-3-10(2,11)9-7-5-4-6-8-9/h4-8H,3,11H2,1-2H3/t10-/m1/s1
• InChI Key： XTTQGFJZEYVZAP-SNVBAGLBSA-N
• SMILES： C[C@@](C1=CC=CC=C1)(N)CC

Computed Properties

• Exact Mass: 149.120449g/mol
• Monoisotopic Mass: 149.120449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 149.23g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų